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Compound of Interest

Compound Name: 1-(Anilinocarbonyl)proline

Cat. No.: B1305016

Solubility of 1-(Anilinocarbonyl)proline: A
Review of Available Data

For professionals in research, and drug development, understanding the solubility of a
compound is a critical first step in its application and formulation. This technical guide provides
a summary of the currently available information on the solubility characteristics of 1-
(Anilinocarbonyl)proline.

Overview and Current Data Limitations

1-(Anilinocarbonyl)proline, a derivative of the amino acid proline, is a compound of interest in
various research applications. However, a comprehensive public dataset on its solubility in a
wide range of solvents is notably scarce. The majority of available information pertains to its
parent compound, L-proline, and other proline derivatives, which may not accurately reflect the
solubility profile of 1-(Anilinocarbonyl)proline due to the influence of the anilinocarbonyl
group on its physicochemical properties.

One supplier of 1-(Anilinocarbonyl)proline indicates its solubility in dimethyl sulfoxide
(DMSO0).[1]

Table 1: Reported Solubility of 1-(Anilinocarbonyl)proline
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Solvent Reported Solubility Notes

) ) Requires sonication for
Dimethyl Sulfoxide (DMSO) 250 mg/mL ) )
dissolution.[1]

It is crucial to note that this is a single data point from a commercial source and has not been
independently verified in peer-reviewed literature. For a comprehensive understanding,
solubility data in a broader range of solvents, including aqueous solutions, alcohols, and other
organic solvents, at various temperatures, is necessary.

Extrapolations from Related Compounds

While direct data is limited, the solubility behavior of related compounds can offer some
insights. L-proline, the parent amino acid, is very soluble in water and soluble in ethanol, but
insoluble in ether and butanol.[2] Another derivative, N-Boc-L-proline, is reported to be soluble
in organic solvents like ethanol, DMSO, and dimethylformamide (DMF), with approximate
solubilities of 15 mg/mL in ethanol and 20 mg/mL in DMF.[3] The presence of the bulky, non-
polar anilinocarbonyl group in 1-(Anilinocarbonyl)proline would likely decrease its solubility in
polar, protic solvents like water compared to L-proline, and may enhance its solubility in certain
organic solvents.

Experimental Protocols for Solubility Determination

While specific, detailed experimental protocols for determining the solubility of 1-
(Anilinocarbonyl)proline are not available in the public domain, established methods for
similar compounds can be adapted. A common and reliable technique is the gravimetric
method.

General Gravimetric Solubility Determination Workflow

Below is a generalized workflow for determining the solubility of a solid compound like 1-
(Anilinocarbonyl)proline in a given solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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